Cas no 173415-36-6 (Cinnoline, 8-iodo-3-methoxy-)

• Product Name: Cinnoline, 8-iodo-3-methoxy-
• CAS No: 173415-36-6
• MF: C₉H₇IN₂O
• MW: 286.069154024124
• CID: 1358180
• Update Time: 2024-08-17

Cinnoline, 8-iodo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 8-iodo-3-methoxy-

• Inchi： 1S/C9H7IN2O/c1-13-8-5-6-3-2-4-7(10)9(6)12-11-8/h2-5H,1H3
• InChI Key： JIQMQXYKJMHFOH-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2I)=CC(OC)=N1

Computed Properties

• Exact Mass: 285.95991

Experimental Properties

• Density: 1.832±0.06 g/cm3(Predicted)
• Boiling Point: 385.9±45.0 °C(Predicted)
• PSA: 35.01
• pka: 1.75±0.10(Predicted)